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Compound of Interest

Compound Name: Pyrene-d10

Cat. No.: B026445

Pyrene-d10: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing,
pricing, and application of Pyrene-d10. It is designed to assist researchers, scientists, and
professionals in drug development in utilizing this deuterated internal standard for accurate and

reliable quantitative analysis.

Commercial Suppliers and Pricing

Pyrene-d10 is readily available from a variety of commercial chemical suppliers. It is typically
sold as a neat solid or as a certified solution in a solvent such as acetone or toluene. The
isotopic purity is generally high, often exceeding 98 atom % D. Pricing varies by supplier,
guantity, and format (neat vs. solution). Below is a summary of major suppliers and their

offerings.
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. Product CAS . . .
Supplier Purity/[Form  Quantity Price (USD)
Name Number
Sigma- 98 atom % D
_ Pyrene-d10 1718-52-1 25 mg $112.00
Aldrich (neat)
100 mg $146.00
Cambridge
Isotope Pyrene (D1o,
) 1718-52-1 98% (neat) 0.1g $100.00
Laboratories, 98%)
Inc.
0.25¢ $295.00
AccuStandar 0.5 mg/mL in
Pyrene-d10 1718-52-1 1mL $30.00
d Acetone
5x1mL $120.00
CDN 98 atom % D )
Pyrene-d10 1718-52-1 0.25¢g Inquire
Isotopes (neat)
Pyrene D10 i
LGC ) 500 pg/mL in )
500 pg/mL in 1718-52-1 1mL Inquire
Standards Acetone
Acetone
Crescent
Fisher Chemical Co
Scientific Inc PYRENE- 1718-52-1 Solution 1mL Inquire
(distributor) D10 SOLN
1ML
Ultra
Scientific
Pyrene-d10 500pg/mL in )
) 1718-52-1 1x1mL Inquire
Solution, acetone
500pg/mL in
acetone
100 pg/mL in )
ESSLAB Pyrene-d10 1718-52-1 1mL Inquire
toluene
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Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to visit the supplier's website for the most current pricing information.

Experimental Protocols

Pyrene-d10 is most commonly utilized as an internal standard in isotope dilution mass
spectrometry (IDMS) for the quantitative analysis of polycyclic aromatic hydrocarbons (PAHS)
in various matrices.[1][2] The following is a representative experimental protocol for the
analysis of PAHs in water samples using gas chromatography-mass spectrometry (GC-MS)
with Pyrene-d10 as an internal standard. This protocol is a synthesized methodology based on
established practices such as those outlined by the U.S. Environmental Protection Agency
(EPA).[3]14]

Objective:

To accurately quantify the concentration of select PAHs in a water sample using GC-MS with
an internal standard method for calibration.

Materials and Reagents:

e Pyrene-d10 (as internal standard)

o Certified PAH standard mixture (containing the target analytes)
» High-purity solvents (e.g., dichloromethane, acetone, hexane)
e Anhydrous sodium sulfate

o Solid-phase extraction (SPE) cartridges (e.g., C18)

e Autosampler vials with inserts

o Standard laboratory glassware

Methodology:

1. Preparation of Standards
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Internal Standard Stock Solution: Prepare a stock solution of Pyrene-d10 in a suitable
solvent (e.g., acetone) at a concentration of 100 pug/mL.

Calibration Standards: Prepare a series of calibration standards by diluting a certified PAH
standard mixture with the appropriate solvent. Each calibration standard should be spiked
with a constant, known amount of the Pyrene-d10 internal standard stock solution to achieve
a final concentration of, for example, 1 pg/mL. A minimum of five concentration levels is
recommended to establish a calibration curve.[5]

. Sample Preparation
Sample Collection: Collect a 1-liter water sample in a clean glass container.

Spiking with Internal Standard: Fortify the water sample with a known amount of the Pyrene-
d10 internal standard stock solution.[6]

Solid-Phase Extraction (SPE):

[e]

Condition an SPE cartridge by passing through sequential volumes of dichloromethane,
methanol, and finally, reagent water.

o Pass the entire water sample through the conditioned SPE cartridge at a controlled flow
rate. The PAHs and the internal standard will be adsorbed onto the stationary phase.

o Wash the cartridge with reagent water to remove any polar impurities.
o Dry the cartridge thoroughly under a stream of nitrogen.

o Elute the analytes and the internal standard from the cartridge using a small volume of a
non-polar solvent like dichloromethane.[7]

Drying and Concentration:

o Pass the eluate through a small column of anhydrous sodium sulfate to remove any
residual water.

o Concentrate the sample to a final volume of 1 mL under a gentle stream of nitrogen.
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3. GC-MS Analysis
e Instrument Setup:

o Gas Chromatograph: Equipped with a capillary column suitable for PAH analysis (e.g., DB-
5MS).

o Mass Spectrometer: Operated in Selected lon Monitoring (SIM) mode for enhanced

sensitivity and selectivity.[3]
e Injection: Inject a 1 uL aliquot of the prepared sample extract into the GC-MS system.
o Chromatographic Conditions (Typical):
o Inlet Temperature: 280°C
o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 300°C at a
rate of 10°C/minute, and hold for 10 minutes.

e Mass Spectrometer Conditions (Typical):
o lon Source Temperature: 230°C
o Quadrupole Temperature: 150°C

o SIM lons: Monitor the characteristic ions for each target PAH and for Pyrene-d10 (m/z
212).

4. Data Analysis and Quantification

o Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of each
PAH analyte to the peak area of the internal standard (Pyrene-d10) against the
concentration of the PAH analyte for each calibration standard.

e Quantification: Calculate the concentration of each PAH in the water sample by determining
the peak area ratio in the sample chromatogram and using the linear regression equation

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.epa.gov/sites/default/files/2015-12/documents/8272.pdf
https://www.benchchem.com/product/b026445?utm_src=pdf-body
https://www.benchchem.com/product/b026445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

from the calibration curve. The use of an internal standard corrects for variations in extraction
efficiency and instrument response.[8][9]

Visualizations

The following diagrams illustrate the logical workflow for the experimental protocol described
above.
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Caption: Experimental workflow for PAH analysis using Pyrene-d10.
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Caption: Logical relationship of components in quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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